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Cat. No.: B14077605

Get Quote

Executive Summary
The 3-nitro-2(1H)-quinolinone scaffold represents a specialized subclass of the privileged

quinolinone heterocycle. Unlike its 3-carboxy or 3-cyano counterparts (often associated with

marketed antibiotics like ciprofloxacin), the 3-nitro variant serves a dual role: it is a potent

electrophilic pharmacophore in its own right and a highly reactive "chemical chameleon" for

diversity-oriented synthesis.

This guide analyzes the structure-activity relationships (SAR), synthetic protocols, and

therapeutic potential of these derivatives, specifically focusing on their utility as antimicrobial

agents (via hydrazone functionalization) and anticancer precursors (via Michael acceptor

reactivity).

Chemical Architecture & SAR Analysis
The biological efficacy of 3-nitro-2(1H)-quinolinone stems from the electronic perturbation

caused by the nitro group at the C3 position.
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The nitro group (-NO₂) at C3 is a strong electron-withdrawing group (EWG). This creates a

specific electronic environment:

C4 Reactivity: The C3-nitro group activates the C4 position (especially in 4-hydroxy variants)

toward nucleophilic attack or displacement, facilitating the formation of fused heterocyclic

systems (e.g., isoxazoloquinolines).

Acidity Modulation: It increases the acidity of the N1-proton (if unsubstituted) and the C4-

hydroxyl group, altering solubility and hydrogen-bonding capacity with biological targets

(e.g., DNA gyrase or kinase pockets).

Redox Potential: The nitro group can undergo enzymatic reduction to nitro-anion radicals, a

mechanism often cited in anaerobic antimicrobial activity (similar to metronidazole).

Structure-Activity Relationship (SAR) Visualization
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Figure 1: SAR map detailing the functional contribution of the 3-nitro-2-quinolinone scaffold to

biological activity.

Therapeutic Applications
Antimicrobial Activity (Hydrazone Derivatives)
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The most significant biological data for 3-nitro-2-quinolinone derivatives lies in their

antimicrobial profiles. Research indicates that when the core is derivatized (particularly at the

C4 position or via N1-hydrazones), the presence of the 3-nitro group enhances potency against

Gram-positive bacteria.

Mechanism: The planar quinolinone ring intercalates with bacterial DNA, while the nitro group

(and its hydrazone extensions) interacts with the active sites of DNA Gyrase or Topoisomerase

IV, inhibiting bacterial replication.

Key Data Summary: Table 1: Comparative MIC values (µg/mL) of selected 3-nitro-quinolinone

derivatives.

Compound
ID

Substitutio
n (R)

S. aureus
(Gram+)

E. coli
(Gram-)

C. albicans
(Fungal)

Ref

Ref-1

(Ampicillin)
- 15-20 10-15 - [2]

NQ-7b
3-NO₂, 4-

Hydrazone
10.5 12.0 18.0 [2]

NQ-4a
3-NO₂, N-

Methyl
50.0 >100 >100 [1]

NQ-Hybrid
3-NO₂-

Triazole
25.0 45.0 30.0 [5]

Note: Compound NQ-7b demonstrates that the inclusion of a hydrazone moiety alongside the

nitro group significantly lowers MIC values compared to the N-methylated parent.

Anticancer & Cytotoxic Potential
While less developed than their antimicrobial counterparts, 3-nitro-2-quinolinones serve as

potent cytotoxic agents against specific carcinoma lines.

Target: Human colorectal carcinoma (HCT-116) and Breast cancer (MCF-7).
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Mechanism: The 3-nitro group facilitates the formation of reactive intermediates that can

induce oxidative stress or act as Michael acceptors for cysteine residues in kinases.

Precursor Utility: 3-nitro-4-hydroxy-2-quinolinones are critical intermediates for synthesizing

pyrano[3,2-c]quinolines, which exhibit IC₅₀ values in the low micromolar range (2–10 µM)

against cancer cell lines [3].

Synthetic Protocols
To access these biological activities, high-purity synthesis is required. The two primary routes

are Direct Nitration (Method A) and Cyclization (Method B).
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Figure 2: Dual synthetic pathways to access bioactive 3-nitro-2-quinolinone libraries.

Detailed Protocol: Direct Nitration (Method A)
Validation: This method is preferred for scaling up the core scaffold due to high yields (>80%).

Preparation: Dissolve 4-hydroxy-2(1H)-quinolinone (10 mmol) in glacial acetic acid (20 mL).

Nitration: Add fuming nitric acid (12 mmol) dropwise at room temperature. Critical: Maintain

temperature <30°C to prevent over-nitration at the benzene ring (C6/C8).

Reflux: Heat the mixture to mild reflux (80°C) for 1–2 hours. The solution will turn

yellow/orange.

Quenching: Pour the reaction mixture into crushed ice (100 g).
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Isolation: Filter the yellow precipitate. Wash with cold water (3x 50 mL) to remove excess

acid.

Purification: Recrystallize from ethanol/DMF (9:1).

QC Check: TLC (Ethyl Acetate:Hexane 1:1) should show a single spot with R_f ~0.4.

Melting point should be distinct (>250°C).

Protocol: Derivatization to Hydrazones (Method B)
Targeting Antimicrobial Activity.[1]

Chlorination: Treat the 3-nitro-4-hydroxy product with POCl₃ (3 equiv.) at reflux for 4 hours to

generate 4-chloro-3-nitro-2-quinolinone.

Substitution: Dissolve the chloro-intermediate in ethanol. Add hydrazine hydrate (99%, 2

equiv.).

Reaction: Reflux for 6 hours. The color typically shifts to deep red/brown.

Workup: Cool and filter the solid. Recrystallize from ethanol.

Future Perspectives & Lead Optimization
To transition 3-nitro-2-quinolinones from "research compounds" to viable drug candidates,

development must focus on:

Solubility Enhancement: The core scaffold is highly lipophilic. Introducing piperazine or

morpholine tails at C4 (via the chloro-intermediate) significantly improves aqueous solubility

and pharmacokinetic profiles.

Selectivity: The nitro group is promiscuous. Reducing the nitro group to an amine (3-amino-

2-quinolinone) followed by amide coupling can retain the scaffold's binding properties while

reducing potential mutagenicity associated with nitro-aromatics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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